Cas no 1864058-66-1 (Cyclopentyl(3-methylthiophen-2-yl)methanamine hydrochloride)

• Product Name: Cyclopentyl(3-methylthiophen-2-yl)methanamine hydrochloride
• CAS No: 1864058-66-1
• MF: C₁₁H₁₈ClNS
• MW: 231.78532075882
• CID: 5719717
• PubChem ID: 86263089
• Update Time: 2025-08-01

Cyclopentyl(3-methylthiophen-2-yl)methanamine hydrochloride Chemical and Physical Properties

Names and Identifiers

• cyclopentyl(3-methylthiophen-2-yl)methanamine hydrochloride
• 1864058-66-1
• cyclopentyl-(3-methylthiophen-2-yl)methanamine;hydrochloride
• starbld0035776
• AKOS026747765
• EN300-240870
• F2167-2146
• Cyclopentyl(3-methylthiophen-2-yl)methanamine hydrochloride

• Inchi： 1S/C11H17NS.ClH/c1-8-6-7-13-11(8)10(12)9-4-2-3-5-9;/h6-7,9-10H,2-5,12H2,1H3;1H
• InChI Key： QDCBZOIFNCQVIT-UHFFFAOYSA-N
• SMILES： Cl.S1C=CC(C)=C1C(C1CCCC1)N

Computed Properties

• Exact Mass: 231.0848484g/mol
• Monoisotopic Mass: 231.0848484g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 166
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 54.3Ų

Additional information on Cyclopentyl(3-methylthiophen-2-yl)methanamine hydrochloride

Cyclopentyl(3-Methylthiophen-2-Yl)Methanamine Hydrochloride: A Comprehensive Overview

Cyclopentyl(3-methylthiophen-2-yl)methanamine hydrochloride, identified by the CAS number 1864058-66-1, is a compound of significant interest in the field of organic chemistry and pharmaceutical research. This compound, with its unique structure and properties, has garnered attention for its potential applications in drug development and material science. In this article, we will delve into the structural characteristics, synthesis methods, and recent advancements in understanding its properties and applications.

The molecular structure of Cyclopentyl(3-methylthiophen-2-yl)methanamine hydrochloride is composed of a cyclopentane ring attached to a methanamine group, which is further connected to a 3-methylthiophene moiety. The thiophene ring, a five-membered aromatic heterocycle containing sulfur, contributes to the compound's electronic properties and reactivity. The presence of the methyl group at the 3-position of the thiophene ring introduces steric effects and modulates the electronic distribution within the molecule. This structural arrangement makes the compound versatile for various chemical transformations and functionalizations.

Recent studies have focused on optimizing the synthesis of CAS 1864058-66-1. Traditional methods involve multi-step reactions, including nucleophilic substitutions and coupling reactions, to assemble the complex structure. However, researchers have explored more efficient routes using modern catalytic systems and microwave-assisted synthesis to enhance yield and purity. These advancements not only reduce production costs but also pave the way for large-scale manufacturing of this compound for industrial applications.

In terms of applications, Cyclopentyl(3-methylthiophen-2-yl)methanamine hydrochloride has shown promise in drug discovery programs targeting various therapeutic areas. Its ability to act as a bioisostere or scaffold in medicinal chemistry has been highlighted in recent publications. For instance, studies have demonstrated its potential as a lead compound for developing inhibitors of key enzymes involved in metabolic disorders and neurodegenerative diseases.

Beyond pharmacology, this compound has also found utility in materials science. Its unique electronic properties make it a candidate for use in organic electronics, such as semiconducting materials or components in light-emitting diodes (LEDs). Researchers have reported preliminary results indicating that thin films formed from this compound exhibit favorable charge transport characteristics, suggesting its potential in next-generation electronic devices.

Moreover, the hydrochloride salt form of this compound plays a crucial role in its stability and solubility profiles. These attributes are critical for both laboratory experimentation and industrial processing. Recent investigations into its physicochemical properties have provided insights into its thermal stability, crystallinity, and dissolution behavior under various conditions.

In conclusion, Cyclopentyl(3-methylthiophen-2-yl)methanamine hydrochloride (CAS 1864058-66-1) stands as a versatile molecule with diverse applications across multiple disciplines. Ongoing research continues to uncover new facets of its chemistry and functionality, underscoring its importance as a valuable tool in contemporary scientific endeavors.